(4As,8as)-1-methyldecahydroquinoxaline

• CAS No.: 6335-62-2
• Molecular Formula: C9H18N2
• Molecular Weight: 154.25 g/mol
• IUPAC Name: (4aS,8aS)-4-methyl-2,3,4a,5,6,7,8,8a-octahydro-1H-quinoxaline
• InChI: InChI=1S/C9H18N2/c1-11-7-6-10-8-4-2-3-5-9(8)11/h8-10H,2-7H2,1H3/t8-,9-/m0/s1
• InChI Key: YKNDCKWOYKGTBO-IUCAKERBSA-N
• SMILES: CN1CCNC2C1CCCC2
• Isomeric SMILES: CN1CCN[C@@H]2[C@@H]1CCCC2

Description

(4aS,8aS)-1-Methyldecahydroquinoxaline is a bicyclic amine with a fully saturated quinoxaline backbone (two fused six-membered rings, each containing two nitrogen atoms). The compound features a methyl group at the 1-position and exhibits stereospecificity due to its (4aS,8aS) configuration. Its molecular formula is C₉H₁₈N₂, with a molecular weight of 154.15 g/mol.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Decahydroquinoline Derivatives

Example: (4aS,8aR)-1-Methyldecahydroquinoline (CAS 875-63-8)

• Molecular Formula : C₁₀H₁₉N
• Molecular Weight : 153.27 g/mol
• Key Differences: Ring Structure: Quinoline contains one nitrogen atom in its heterocyclic ring, whereas quinoxaline has two. Applications: Decahydroquinoline derivatives are often explored as intermediates in alkaloid synthesis, while decahydroquinoxalines may serve as ligands or catalysts due to their dual nitrogen centers .

Saturated Bicyclic Amines with Substituents

Example : (1R,4aS,8aS)-Decahydro-5,5,8a-trimethyl-2-methylene-1-naphthaleneacetonitrile

• Molecular Weight : 317 g/mol (FAB MS m/z: [M+1]⁺)
• Key Differences: Functional Groups: This compound includes a nitrile group and multiple methyl substituents, enhancing its electrophilicity and steric bulk compared to the simpler methyl group in (4aS,8aS)-1-methyldecahydroquinoxaline. Optical Activity: The (+)-(8aS) enantiomer exhibits specific optical rotation ([α]D²² +32.5°), highlighting the role of stereochemistry in physicochemical profiling .

Kohamaic Acid Derivatives

Example: (1S,4aS,8aS*)-5-(Octahydro-2,5,5,8a-tetramethylnaphthalen-1-yl)pentanoic Acid

• Key Differences: Backbone Complexity: Kohamaic acid derivatives feature extended alkyl chains and carboxylic acid groups, making them more polar (higher PSA) and less volatile than the methylated decahydroquinoxaline. Biological Relevance: These derivatives are studied for bioactive properties, whereas (4aS,8aS)-1-methyldecahydroquinoxaline’s applications remain underexplored .

Comparative Data Table

Compound	Molecular Formula	Molecular Weight (g/mol)	LogP	PSA (Ų)	Nitrogen Atoms	Stereochemistry
(4aS,8aS)-1-Methyldecahydroquinoxaline	C₉H₁₈N₂	154.15	1.10	15.27	2	(4aS,8aS)
(4aS,8aR)-1-Methyldecahydroquinoline	C₁₀H₁₉N	153.27	N/A	N/A	1	(4aS,8aR)
(+)-(8aS)-Decahydroquinoline Derivative	Not specified	317 ([M+1]⁺)	N/A	N/A	1	(8aS)

Research Findings and Implications

• Lipophilicity vs.
• Stereochemical Impact : The (4aS,8aS) configuration may influence binding affinity in enantioselective reactions, as seen in related compounds with measurable optical activity .
• Synthetic Utility : Unlike kohamaic acid derivatives, which require multistep synthesis for functionalization, the target compound’s simpler structure allows for modular derivatization at the methyl position .